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Compound of Interest

Compound Name: Sphingosine (d18:1(14Z))

Cat. No.: B15581258 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of bioactive

lipids like Sphingosine (d18:1(14Z)) is paramount for both personal safety and experimental

integrity. This document provides a comprehensive guide to the necessary personal protective

equipment (PPE), operational protocols, and disposal plans for Sphingosine (d18:1(14Z)),
ensuring a secure laboratory environment.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure to Sphingosine (d18:1(14Z)).
The following table summarizes the recommended PPE for various laboratory activities

involving this compound. While the Safety Data Sheet (SDS) for Sphingosine-1-phosphate

(d18:1(14Z)), a related compound, indicates no classification according to the Globally

Harmonized System (GHS), general prudence when handling sphingolipids is advised.[1]

Another related compound, Azido sphingosine (d18:1), is classified as harmful if swallowed and

causes skin and eye irritation, highlighting the need for caution with this class of molecules.[2]
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Activity Eye/Face Protection Skin Protection
Respiratory

Protection

Weighing and

Handling Solid

Compound

Safety glasses with

side shields or

goggles.[3]

Chemical-resistant

gloves (e.g., nitrile),

lab coat, long pants,

and closed-toe shoes.

[3][4]

Recommended to be

handled in a chemical

fume hood to avoid

inhalation of any dust.

[3]

Preparing Solutions

(in organic solvents)

Safety glasses with

side shields or

goggles. A face shield

is recommended if

there is a splash

hazard.[3][5]

Chemical-resistant

gloves (e.g., nitrile),

lab coat, long pants,

and closed-toe shoes.

[3][4]

Work should be

conducted in a well-

ventilated area,

preferably a chemical

fume hood.[3]

Cell Culture and in

vivo Experiments

Safety glasses or

goggles.[6]

Chemical-resistant

gloves (e.g., nitrile)

and a lab coat.[7]

Not generally required

if working in a

biological safety

cabinet.

Waste Disposal
Safety glasses or

goggles.[7]

Chemical-resistant

gloves and a lab coat.

[7]

Not generally required

if handling sealed

waste containers.

Operational and Disposal Plans
Receiving and Storage: Upon receipt, inspect the container for any damage. Sphingosine
(d18:1(14Z)) is typically shipped at room temperature.[8] For long-term storage, it is

recommended to store the compound at -20°C to ensure stability for four years or more.[8][9]

Handling: All handling of Sphingosine (d18:1(14Z)) should be performed in a well-ventilated

area, such as a chemical fume hood, to minimize the risk of inhalation.[3] It is crucial to prevent

direct contact with skin and eyes.[10] Always wash hands thoroughly after handling the

compound.[10]

Dissolving the Compound: Sphingosine (d18:1(14Z)) is soluble in ethanol, dimethylformamide

(DMF), and dimethyl sulfoxide (DMSO).[8] When preparing solutions, care should be taken to

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-10-personal-protective-equipment-for-biohazards
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-10-personal-protective-equipment-for-biohazards
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Sphingolipid_E_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Sphingolipid_E_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_Sphingolipid_E_A_Guide_to_Safe_and_Compliant_Practices.pdf
https://www.benchchem.com/product/b15581258?utm_src=pdf-body
https://www.benchchem.com/product/b15581258?utm_src=pdf-body
https://www.caymanchem.com/product/27019/sphingosine-d18-1-14z
https://www.caymanchem.com/product/27019/sphingosine-d18-1-14z
https://www.caymanchem.com/product/27020/sphingosine-1-phosphate-d18-1-14z
https://www.benchchem.com/product/b15581258?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistics_for_Handling_Sphingolipid_E.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_NBD_Sphingosine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_NBD_Sphingosine_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15581258?utm_src=pdf-body
https://www.caymanchem.com/product/27019/sphingosine-d18-1-14z
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


avoid the creation of dust.[3] For cell culture experiments, a common procedure involves

dissolving the lipid in ethanol and then adding it to the culture medium.[11]

Disposal: Sphingosine (d18:1(14Z)) and any contaminated materials should be treated as

hazardous chemical waste.[7][10] Do not dispose of this compound down the drain or in regular

trash.[10] All contaminated items, such as gloves, pipette tips, and empty vials, must be

collected in a designated and clearly labeled hazardous waste container.[7][10] Contact your

institution's Environmental Health and Safety (EHS) department for specific disposal

procedures.[7]

Visualized Workflows
The following diagrams illustrate the recommended workflows for handling and emergency

procedures related to Sphingosine (d18:1(14Z)).
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Caption: Workflow for Safe Handling and Disposal of Sphingosine (d18:1(14Z)).
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Accidental Exposure

Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

Immediately wash with copious amounts of water for at least 15 minutes

Skin

Immediately rinse with copious amounts of water for at least 15 minutes, lifting eyelids

Eye

Move to fresh air

Inhalation

Wash out mouth with water

Ingestion

Remove contaminated clothing

Seek medical attention if irritation persists

Seek immediate medical attention Seek medical attention if breathing is difficult Do not induce vomiting

Seek immediate medical attention

Click to download full resolution via product page

Caption: Emergency Procedures for Accidental Exposure to Sphingosine Compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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